Cas no 2172251-61-3 (5-(cyclopropylmethyl)-8,8,10-trimethyl-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-(cyclopropylmethyl)-8,8,10-trimethyl-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172251-61-3
• MF: C₁₆H₂₉NO
• MW: 251.407564878464
• CID: 6082577
• PubChem ID: 165588312
• Update Time: 2025-10-28

5-(cyclopropylmethyl)-8,8,10-trimethyl-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-8,8,10-trimethyl-1-oxa-4-azaspiro5.5undecane
• 2172251-61-3
• 5-(cyclopropylmethyl)-8,8,10-trimethyl-1-oxa-4-azaspiro[5.5]undecane
• EN300-1644224

• Inchi： 1S/C16H29NO/c1-12-9-15(2,3)11-16(10-12)14(8-13-4-5-13)17-6-7-18-16/h12-14,17H,4-11H2,1-3H3
• InChI Key： QFECFUWZMWOHIP-UHFFFAOYSA-N
• SMILES： O1CCNC(CC2CC2)C21CC(C)CC(C)(C)C2

Computed Properties

• Exact Mass: 251.224914549g/mol
• Monoisotopic Mass: 251.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-(cyclopropylmethyl)-8,8,10-trimethyl-1-oxa-4-azaspiro5.5undecane

5-(Cyclopropylmethyl)-8,8,10-trimethyl-1-oxa-4-azaspiro[5.5]undecane: A Comprehensive Overview

The compound 5-(cyclopropylmethyl)-8,8,10-trimethyl-1-oxa-4-azaspiro[5.5]undecane, identified by the CAS number 2172251-61-3, is a complex organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure consists of a spiro ring system with an oxygen atom and a nitrogen atom, making it a member of the spiro compounds family.

The spiro structure of this compound is characterized by two rings sharing a single atom—the oxygen atom in this case. The nitrogen atom is part of an amine group, which contributes to the compound's reactivity and functional properties. The presence of cyclopropyl and methyl groups further enhances the molecule's stability and versatility. Recent studies have highlighted the importance of such structures in drug design, particularly for their ability to form hydrogen bonds and interact with biological targets.

One of the most notable aspects of 5-(cyclopropylmethyl)-8,8,10-trimethyl-1-oxa-4-azaspiro[5.5]undecane is its chemical stability. The spiro arrangement minimizes steric hindrance while maximizing molecular rigidity, which is crucial for maintaining the compound's integrity under various conditions. This stability has made it a candidate for use in high-performance materials and advanced drug delivery systems.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to synthesize it using modular approaches, which allow for easy modification of substituents. These advancements have opened up new possibilities for tailoring the compound's properties to suit specific applications. For instance, variations in the substituents can influence the compound's solubility, bioavailability, and interaction with biological systems.

In the pharmaceutical industry, cas no 2172251-61-3 has shown promise as a potential lead compound for drug development. Its unique structure enables it to act as a scaffold for attaching bioactive groups, making it suitable for targeting various diseases. Preclinical studies have demonstrated its ability to modulate key biological pathways without significant adverse effects, suggesting its potential as a therapeutic agent.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its rigid structure and ability to form stable complexes make it ideal for use in nanotechnology and advanced polymers. Researchers are exploring its use as a building block for creating self-assembling materials with tailored mechanical and electronic properties.

The environmental impact of 5-(cyclopropylmethyl)-8,8,10-trimethyl-1-oxa-4-azaspiro[5.5]undecane is another area of interest. Studies have shown that it degrades under specific conditions without releasing harmful byproducts, making it an eco-friendly option for certain industrial applications.

In conclusion, cas no 2172251-61-based compounds like 5-(cyclopropylmethyl)-8,8,10-trimethyl-spiro systems represent a promising class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their properties and potential uses, solidifying their role as key players in modern chemistry and materials science.